Cas no 1422772-79-9 (Methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate)

Methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate is a heterocyclic brominated pyrrolopyrazine derivative with significant utility in pharmaceutical and agrochemical research. The bromine substituent at the 2-position enhances reactivity, facilitating further functionalization via cross-coupling reactions, while the methyl ester group at the 7-position provides a versatile handle for derivatization. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its rigid polycyclic structure contributes to high binding affinity in target interactions. The product is characterized by high purity and stability, making it suitable for advanced synthetic applications.
Methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate structure
1422772-79-9 structure
Product Name:Methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
CAS No:1422772-79-9
MF:C8H6BrN3O2
MW:256.056140422821
MDL:MFCD26793714
CID:4597974
PubChem ID:86677898
Update Time:2025-06-07

Methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
    • AIAXARHLQDMTCY-UHFFFAOYSA-N
    • 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid methyl ester
    • SB15924
    • FCH2484550
    • AK173764
    • AX8271294
    • 2-Bromo-5H-pyrrolo2,3-bpyrazine-7-carboxylic acid methyl ester
    • 5H-Pyrrolo[2,3-b]pyrazine-7-carboxylic acid, 2-bromo-, methyl ester
    • AKOS025396167
    • MFCD26793714
    • 1422772-79-9
    • XGC77279
    • AS-72204
    • P14090
    • SY099550
    • DB-089813
    • SCHEMBL14737585
    • methyl2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
    • CS-0049176
    • Methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate
    • MDL: MFCD26793714
    • Inchi: 1S/C8H6BrN3O2/c1-14-8(13)4-2-10-7-6(4)12-5(9)3-11-7/h2-3H,1H3,(H,10,11)
    • InChI Key: AIAXARHLQDMTCY-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(C(C(=O)OC)=CN2)=N1

Computed Properties

  • Exact Mass: 254.96434g/mol
  • Monoisotopic Mass: 254.96434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Boiling Point: 383.0±37.0 °C at 760 mmHg
  • Flash Point: 185.4±26.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Security Information

Methyl 2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-carboxylate Pricemore >>

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